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Compound of Interest

Compound Name: Demeton-S-methyl sulfone

Cat. No.: B133068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Demeton-
S-methyl sulfone in water and various organic solvents. This document is intended to be a

valuable resource for researchers, scientists, and professionals involved in drug development

and environmental analysis.

Demeton-S-methyl sulfone is an organophosphate insecticide and a metabolite of Demeton-

S-methyl.[1] Understanding its solubility is crucial for predicting its environmental fate,

developing analytical methods for its detection, and assessing its toxicological properties.

Core Data Presentation: Solubility Profile
The solubility of a compound is a fundamental physicochemical property that dictates its

behavior in different environments. The following table summarizes the available quantitative

and qualitative data on the solubility of Demeton-S-methyl sulfone.
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Solvent Solubility Temperature (°C) Notes

Water Miscible[2] Not Specified

Being miscible

indicates that it can

dissolve in water at

any concentration,

forming a

homogeneous

solution. A calculated

Log P of -0.47 further

suggests good water

solubility.

Organic Solvents Generally Soluble[2] Not Specified

While specific

quantitative data is not

readily available, it is

reported to be soluble

in most organic

solvents.

Experimental Protocols for Solubility Determination
Precise and standardized methodologies are essential for determining the solubility of chemical

compounds. The following sections outline a general experimental protocol for determining

water solubility based on internationally recognized guidelines, as well as a common method

used for the extraction and analysis of this compound, which infers its solubility in organic

solvents.

Water Solubility Determination (Based on OECD
Guideline 105)
The OECD Guideline for the Testing of Chemicals, Test No. 105, provides a framework for

determining the water solubility of substances. The "Flask Method" is generally suitable for

substances with a solubility of 10 mg/L or higher.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate. The concentration of the substance in the aqueous phase is then determined by a
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suitable analytical method.

Apparatus:

Constant temperature bath

Shaker or stirrer

Centrifuge or filtration apparatus

Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography

- HPLC, Gas Chromatography - GC)

Procedure:

An excess amount of Demeton-S-methyl sulfone is added to a known volume of deionized

water in a flask.

The flask is agitated in a constant temperature bath (e.g., 20°C or 25°C) for a sufficient

period to reach equilibrium (typically 24-48 hours).

After equilibration, the solution is centrifuged or filtered to remove any undissolved solid.

The concentration of Demeton-S-methyl sulfone in the clear aqueous phase is then

determined using a validated analytical method, such as LC-MS.

Inference of Organic Solvent Solubility from Analytical
Extraction Methods
While a specific protocol for determining the saturation solubility of Demeton-S-methyl
sulfone in various organic solvents is not readily available in the literature, its solubility can be

inferred from common analytical procedures used for its extraction from environmental or

biological matrices. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method is a widely used sample preparation technique.

Principle: The sample is first extracted with an organic solvent, followed by a partitioning step

and a clean-up step to remove interfering substances. The choice of extraction solvent
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indicates that the analyte is soluble in that solvent.

Typical Extraction Solvents:

Acetonitrile: Frequently used for the initial extraction from high-water content samples.

Acetone: Also used as an extraction solvent in various analytical methods.

Ethyl Acetate: Employed in the re-extraction step of some protocols.

The successful extraction of Demeton-S-methyl sulfone from various matrices using these

solvents demonstrates its solubility in them. However, these methods do not provide

quantitative saturation solubility data.

Visualization of Methodologies
To further clarify the experimental workflows, the following diagrams have been generated

using the DOT language.
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Caption: General workflow for the experimental determination of solubility.
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Caption: QuEChERS workflow for extraction and analysis, inferring organic solvent solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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